Cas no 23297-50-9 (tetrakis(3-methylbutyl)azanium thiocyanate)

tetrakis(3-methylbutyl)azanium thiocyanate structure
23297-50-9 structure
Product Name:tetrakis(3-methylbutyl)azanium thiocyanate
CAS No:23297-50-9
MF:C21H44N2S
MW:356.652464866638
CID:278397
PubChem ID:3015154
Update Time:2025-04-19

tetrakis(3-methylbutyl)azanium thiocyanate Chemical and Physical Properties

Names and Identifiers

    • tetrakis(3-methylbutyl)azanium thiocyanate
    • AC1MI0PE
    • AG-E-67852
    • CTK1A5894
    • EINECS 245-565-6
    • Tetraisoamylammonium thiocyanate
    • Tetraisopentylammonium thiocyanate
    • tetraisopentyl-ammonium, thiocyanate
    • WAD2LPS9YU
    • SCHEMBL1289739
    • NS00051352
    • tetraisopentyl-ammonium thiocyanate
    • 23297-50-9
    • 1-Butanaminium, 3-methyl-N,N,N-tris(3-methylbutyl)-, thiocyanate
    • DTXSID80177865
    • Inchi: 1S/C20H44N.CHNS/c1-17(2)9-13-21(14-10-18(3)4,15-11-19(5)6)16-12-20(7)8;2-1-3/h17-20H,9-16H2,1-8H3;3H/q+1;/p-1
    • InChI Key: DWCVOTSGWLRENH-UHFFFAOYSA-M
    • SMILES: [S-]C#N.[N+](CCC(C)C)(CCC(C)C)(CCC(C)C)CCC(C)C

Computed Properties

  • Exact Mass: 356.32282
  • Monoisotopic Mass: 356.32252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 218
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.8

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 23.79
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